Cas no 1040640-15-0 (3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide)

3-(2-Benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide is a heterocyclic compound featuring a thiazole core linked to a benzothiazole moiety via a propanamide bridge. Its structural complexity imparts potential bioactivity, making it a candidate for pharmaceutical and agrochemical research. The benzenesulfonamide group enhances binding affinity to biological targets, while the benzothiazole component contributes to stability and electronic properties. This compound may exhibit applications in medicinal chemistry, particularly in enzyme inhibition or receptor modulation. Its synthesis involves multi-step organic reactions, ensuring high purity and specificity. Researchers value its versatility in drug discovery and mechanistic studies. Proper handling and storage are essential due to its reactive functional groups.

3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide structure

1040640-15-0 structure

Product Name:3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide

CAS No:1040640-15-0

MF:C₁₉H₁₆N₄O₃S₃

MW:444.550339698792

CID:6065770

PubChem ID:27376682

Update Time:2025-06-03

3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

- 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide
- 4-Thiazolepropanamide, N-2-benzothiazolyl-2-[(phenylsulfonyl)amino]-
- N-(benzo[d]thiazol-2-yl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide
- F5326-0037
- 1040640-15-0
- VU0642002-1
- 3-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-(1,3-benzothiazol-2-yl)propanamide
- AKOS024506922
- Inchi： 1S/C19H16N4O3S3/c24-17(22-18-21-15-8-4-5-9-16(15)28-18)11-10-13-12-27-19(20-13)23-29(25,26)14-6-2-1-3-7-14/h1-9,12H,10-11H2,(H,20,23)(H,21,22,24)
- InChI Key： MEEPTXLRJHKYRZ-UHFFFAOYSA-N
- SMILES： S1C=C(CCC(NC2=NC3=CC=CC=C3S2)=O)N=C1NS(C1=CC=CC=C1)(=O)=O

Computed Properties

Exact Mass: 444.03845391g/mol
Monoisotopic Mass: 444.03845391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 29
Rotatable Bond Count: 7
Complexity: 666
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 166Å²

3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5326-0037-2μmol	3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide	1040640-15-0	2μmol	$57.0	2023-09-10
Life Chemicals	F5326-0037-5μmol	3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide	1040640-15-0	5μmol	$63.0	2023-09-10
Life Chemicals	F5326-0037-10μmol	3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide	1040640-15-0	10μmol	$69.0	2023-09-10
Life Chemicals	F5326-0037-20μmol	3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide	1040640-15-0	20μmol	$79.0	2023-09-10
Life Chemicals	F5326-0037-1mg	3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide	1040640-15-0	1mg	$54.0	2023-09-10
Life Chemicals	F5326-0037-2mg	3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide	1040640-15-0	2mg	$59.0	2023-09-10
Life Chemicals	F5326-0037-3mg	3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide	1040640-15-0	3mg	$63.0	2023-09-10
Life Chemicals	F5326-0037-4mg	3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide	1040640-15-0	4mg	$66.0	2023-09-10
Life Chemicals	F5326-0037-5mg	3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide	1040640-15-0	5mg	$69.0	2023-09-10
Life Chemicals	F5326-0037-10mg	3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide	1040640-15-0	10mg	$79.0	2023-09-10

3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

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4. Alternative synthesis of the anti-baldness compound RU58841†

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5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide

Introduction to CAS No. 1040640-15-0: 3-(2-Benzenesulfonamido-1,3-Thiazol-4-Yl)-N-(1,3-Benzothiazol-2-Yl)Propanamide

The compound with CAS No. 1040640-15-0, known as 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzenesulfonamido group attached to a thiazole ring system and a benzothiazole moiety linked via a propanamide chain.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and condensation reactions. The presence of the thiazole and benzothiazole rings in its structure contributes to its unique electronic properties and makes it an attractive candidate for various applications in drug discovery and material development.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in inflammatory processes.

In addition to its pharmacological applications, this compound has also been explored for its potential use in advanced materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a precursor for metalloorganic frameworks (MOFs) and other porous materials.

The structural versatility of CAS No. 1040640-15-0 allows for further functionalization, enabling researchers to tailor its properties for specific applications. For example, modifications to the benzenesulfonamido group have been shown to significantly impact its solubility and bioavailability, making it a promising candidate for drug delivery systems.

In conclusion, CAS No. 1040640-15-0 represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure and versatile functional groups make it an invaluable tool for advancing both medicinal chemistry and materials science research.